Cas no 89664-22-2 (Benzenethiol, 2-ethenyl-)
Benzenethiol, 2-ethenyl- structure
Product Name:Benzenethiol, 2-ethenyl-
Benzenethiol, 2-ethenyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenethiol, 2-ethenyl-
- 2-ethenylbenzenethiol
- 89664-22-2
- DTXSID30276433
- vinyl thiophenol
- SCHEMBL711435
- AKOS006372512
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- Inchi： 1S/C8H8S/c1-2-7-5-3-4-6-8(7)9/h2-6,9H,1H2
- InChI Key： NADUDFSNHZPLIN-UHFFFAOYSA-N
- SMILES： SC1C=CC=CC=1C=C
Computed Properties
- Exact Mass: 136.03467143g/mol
- Monoisotopic Mass: 136.03467143g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 98.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 1Ų
Benzenethiol, 2-ethenyl- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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